N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C19H16N2O5S2/c22-18(8-9-28(23,24)14-4-2-1-3-5-14)21-19-20-15(11-27-19)13-6-7-16-17(10-13)26-12-25-16/h1-7,10-11H,8-9,12H2,(H,20,21,22)
• InChI Key: COQOIGNOOUMIOV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CSC(=N3)NC(=O)CCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C19H16N2O5S2
• Molecular Weight: 416.5 g/mol
• CAS No.: 868676-17-9

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C19H16N2O5S2 and its molecular weight is 416.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

• N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, a derivative similar in structure to the compound , has been prepared through a reaction involving benzo[d]thiazol-2-amine and flurbiprofen. This process yielded a high yield and the compound was fully analyzed and characterized using various spectroscopic methods (Manolov, Ivanov, & Bojilov, 2021).

Antimicrobial and Anti-Proliferative Activities

• A study on thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, which is structurally similar to the compound of interest, demonstrated significant antimicrobial and antiproliferative activities. These derivatives showed promising results in inhibiting the growth of certain cancer cells and pathogens (Mansour, Aboelnaga, Nassar, & Elewa, 2020).

Cytotoxicity and Psychotropic Activity

• Compounds similar to N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide have been synthesized and shown to possess psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro screening properties. These compounds demonstrated marked sedative action, high anti-inflammatory activity, selective cytotoxic effects on tumor cell lines, and some antimicrobial action (Zablotskaya et al., 2013).

Synthesis Techniques

• A novel synthesis method involving directed lithiation of 2,2-dimethyl-N-(phenylsulfonyl)-propanamides has been developed for the preparation of benzo[d]-1,2-thiazole-1,1-dioxide derivatives. This method offers a direct approach for preparing such compounds, with good functional group tolerance (Stanetty, Krumpak, Emerschitz, & Mereiter, 1997).

Antimalarial and COVID-19 Research

• Research into the reactivity of N-(phenylsulfonyl)acetamide derivatives, which are structurally related, has found applications in antimalarial activity and in the context of COVID-19. These derivatives were tested for in vitro antimalarial activity and characterized for their ADMET properties (Fahim & Ismael, 2021).